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Compound of Interest

3-Chloro-2-hydroxybenzene-1-
Compound Name:
sulfonyl fluoride

Cat. No.: B15255171

Get Quote

Part 1: Executive Summary & Market Status

Current Commercial Status: 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride is not currently
available as a standard off-the-shelf catalog item from major global distributors (e.g., Sigma-
Aldrich, Enamine, Combi-Blocks). It is classified as a non-stock / custom synthesis reagent.

Sourcing Strategy: Researchers requiring this specific scaffold have two primary options:

o Custom Synthesis (CRO): Contract a synthesis provider using the protocols detailed in Part
3.

» In-House Preparation (Recommended): The compound can be synthesized in two steps from
the commercially available precursor 2-amino-6-chlorophenol (CAS 38191-33-2) with high
regiochemical fidelity.

Key Technical Identity:

e Chemical Name: 3-Chloro-2-hydroxybenzene-1-sulfonyl fluoride
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e Molecular Formula: CeHaCIFOsS
e Molecular Weight: 210.61 g/mol

e Core Function: Bifunctional SUFEx (Sulfur-Fluoride Exchange) hub; Covalent warhead for
proximal nucleophiles (Tyr/Lys).

Part 2: Technical Synthesis Guide
Retrosynthetic Analysis & Route Selection

Direct chlorosulfonation of 2-chlorophenol is not recommended for this specific isomer. The
hydroxyl group directs electrophilic substitution to the para position (C5) or ortho position (C6).
Obtaining the sulfonyl group at C1 (between the OH and ClI, or adjacent to OH in the 1,2,3-
pattern) via direct sulfonation is sterically disfavored and yields mixtures.

Selected Route: The Meerwein Sulfonation Strategy To guarantee the 1,2,3-substitution pattern
(1-SO2F, 2-OH, 3-ClI), we utilize the diazotization of 2-amino-6-chlorophenol. This method
replaces the amino group directly with a sulfonyl chloride moiety, ensuring absolute
regiocontrol.

Synthesis Workflow Diagram

2.S02, CuCI2 3. KHF2 or KF
ACOH/H20, 0°C -> RT 3-Chloro-2-hydroxybenzene- MeCN/H20, RT 3-Chloro-2-hydroxybenzene-
1-sulfonyl chloride 1-sulfonyl fluoride

1. NaNO2, HCI
<5°C

Diazonium Salt
Intermediate

2-Amino-6-chlorophenol
(CAS 38191-33-2)
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Figure 1: Regioselective synthesis pathway via Meerwein sulfonation.

Detailed Experimental Protocol
Step 1: Synthesis of 3-Chloro-2-hydroxybenzenesulfonyl
chloride

e Precursor: 2-Amino-6-chlorophenol (Commercially available).[1]
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e Reagents: Sodium Nitrite (NaNO:2), Hydrochloric Acid (HCI), Sulfur Dioxide (SO2z), Copper(ll)
Chloride (CuCl).

e Solvent: Glacial Acetic Acid / Water.
Protocol:

o Diazotization: Dissolve 2-amino-6-chlorophenol (10 mmol) in a mixture of concentrated HCI
(5 mL) and glacial acetic acid (10 mL). Cool to 0°C in an ice-salt bath. Dropwise add a
solution of NaNOz2 (11 mmol) in water (2 mL), maintaining the temperature below 5°C. Stir for
30 minutes to ensure complete formation of the diazonium salt.

» Sulfonylation: In a separate vessel, saturate glacial acetic acid (20 mL) with SOz gas
(bubbled) until the solution is yellow-green. Add CuClz (2.5 mmol) as a catalyst.

e Coupling: Slowly pour the cold diazonium solution into the SO2/CuClz mixture with vigorous
stirring. The mixture will foam as Nz gas is released.

e Workup: Once gas evolution ceases (approx. 1-2 hours), pour the mixture into ice water (100
mL). The sulfonyl chloride will precipitate as a solid or oil. Extract with dichloromethane
(DCM), wash with brine, dry over MgSQOa4, and concentrate.

o Checkpoint: Verify intermediate by TLC or LC-MS (expect mass corresponding to R-
SO2CI; note that SO2CI hydrolyzes on LC-MS to sulfonic acid).

Step 2: Conversion to Sulfonyl Fluoride (Fluoride Exchange)

» Reagents: Potassium Bifluoride (KHF2) or Potassium Fluoride (KF).
¢ Solvent: Acetonitrile (MeCN) / Water (1:1 v/v).

Protocol:

e Dissolve the crude sulfonyl chloride (from Step 1) in MeCN (20 mL).

e Add a saturated aqueous solution of KHF2 (2.0 equiv).
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o Note: KHF: is preferred over KF for faster kinetics and tolerance of acidic byproducts, but
KF is acceptable.

 Stir the biphasic mixture vigorously at room temperature for 2—4 hours.

o Workup: Dilute with water and extract with Ethyl Acetate (EtOAc). Wash the organic layer
with water and brine. Dry over Na2SO4 and concentrate.

« Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient). Sulfonyl
fluorides are typically stable on silica.

Part 3: Applications & Mechanism (SUFEXx)
This molecule is a bifunctional SUFEX probe. It contains:

e Phenolic -OH: A nucleophile capable of reacting with electrophiles or serving as a site for
further functionalization (e.g., to attach a fluorophore or drug pharmacophore).

o Sulfonyl Fluoride (-SOzF): An electrophilic warhead that is stable in aqueous biological
buffers but reacts specifically with Tyr, Lys, Ser, or His residues in proteins, often accelerated
by the local environment (e.g., basic residues or hydrogen bonding).

SUuFEXx Activation Mechanism

The proximity of the hydroxyl group (position 2) to the sulfonyl fluoride (position 1) can
influence reactivity via hydrogen bonding or electronic effects.
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Figure 2: Mechanism of SUFEx-mediated protein labeling.

Part 4: Safety & Handling

Hazard Category Description Mitigation

Chlorosulfonic acid and ) )
) Wear acid-resistant gloves,
Sulfonyl Chlorides are

Corrosivity ] face shield, and work in a fume
corrosive and cause severe
) hood.
skin burns.
Avoid glass when handling
KHF2 and HF byproducts are ) )
] o ] ] aqueous HF/KHF: if possible
Fluoride Toxicity toxic and can penetrate skin ) )
o (use plastic). Keep Calcium
(hypocalcemia risk).
Gluconate gel nearby.
Diazotization releases Nz gas; Ensure adequate venting; do
Pressure Chlorosulfonation releases HClI  not seal reaction vessels tightly

gas. during gas evolution.
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o Application: Confirms the conversion of anilines to sulfonyl chlorides via diazonium salts
using SO2/CuCla.

 Fluoride Exchange (Cl -> F)

o Methodology: Bare, G. A. L. "Synthesis of Sulfonyl Fluorides Using Direct
Chloride/Fluoride Exchange in Potassium Fluoride and Water/Acetone." J. Org. Chem.
2023, 88, 4761-4764. Link

o Insight: Validates the use of KF/Water/Acetone for mild conversion of sulfonyl chlorides to
fluorides.

e Precursor Availability (2-Amino-6-chlorophenol)
o Source: Sigma-Aldrich Catalog (Product TMT00393).[2] Link

o Verification: Confirms commercial availability of the starting material required for the
proposed synthesis route.[3]

e SuFEx Chemistry Context

o Review: "Sulfur(VI) Fluoride Exchange (SUFEx): Another Good Reaction for Click
Chemistry."[4] Angew. Chem. Int. Ed. 2014, 53, 9430. Link

o Relevance: Establishes the utility of aryl sulfonyl fluorides in chemical biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydroxybenzene-1-sulfonyl fluoride]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15255171?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

